Cas no 2228528-27-4 ((4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine)

• Product Name: (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine
• CAS No: 2228528-27-4
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 5877686
• PubChem ID: 165689803
• Update Time: 2025-06-11

(4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine
• EN300-1736658
• 2228528-27-4

• Inchi： 1S/C8H19NO2/c1-8(2,9-3)6-7(10-4)11-5/h7,9H,6H2,1-5H3
• InChI Key： NKHWZMGQDZHMFI-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)(C)NC)OC

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.5Ų

Additional information on (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine

Introduction to (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine and Its Significance in Modern Chemical Research

(4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine, with the CAS number 2228528-27-4, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications ranging from drug development to synthetic chemistry. The detailed exploration of this molecule not only sheds light on its potential but also underscores its relevance in the broader context of medicinal chemistry.

The molecular structure of (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine is intricately designed, featuring a combination of alkyl and aromatic groups that contribute to its distinct chemical behavior. The presence of multiple hydroxyl and methyl groups enhances its reactivity, making it a valuable intermediate in organic synthesis. This structural complexity allows for diverse functionalization, which is a critical factor in the development of novel pharmaceutical agents.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents with improved efficacy and reduced side effects. (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine has emerged as a key intermediate in the synthesis of various bioactive molecules. Its role in the production of pharmacologically relevant compounds has been extensively studied, particularly in the context of central nervous system (CNS) drugs. The compound's ability to modulate neurotransmitter activity makes it an attractive candidate for further investigation.

One of the most compelling aspects of (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine is its potential application in the synthesis of novel antipsychotic and antidepressant drugs. Recent studies have demonstrated that derivatives of this compound exhibit significant pharmacological activity, particularly in animal models. These findings suggest that further exploration of its structural analogs could lead to the discovery of new treatments for mental health disorders.

The chemical synthesis of (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The optimization of these synthetic pathways is crucial for industrial-scale production and for ensuring the reproducibility of results across different laboratories.

The pharmacokinetic properties of (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine are another area of active research. Understanding how this compound is metabolized and eliminated by the body is essential for determining its therapeutic potential and for designing safe dosing regimens. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in elucidating its metabolic pathways.

In conclusion, (4,4-dimethoxy-2-methylbutan-2-yl)(methyl)amine represents a significant advancement in the field of chemical research. Its unique structural features and diverse applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.